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Compound of Interest

Compound Name: Iron(ll) Trifluoromethanesulfonate

Cat. No.: B2506139

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
Iron(ll) trifluoromethanesulfonate, also known as iron(ll) triflate (Fe(OTf)z2), as a versatile and
efficient catalyst in organic synthesis. Due to its strong Lewis acidity and the weakly
coordinating nature of the triflate anion, Fe(OTf)2 has emerged as a powerful tool in a variety of
chemical transformations, including C-H amination and the imination of sulfoxides.[1] Its
affordability and lower toxicity compared to some precious metal catalysts make it an attractive
option for sustainable chemical synthesis.[2][3]

Physicochemical Properties

Property Value Reference
Chemical Formula C2FeFeO6S:2 [4]
Molecular Weight 353.99 g/mol [415]
Appearance Off-white to brown powder [4]

CAS Number 59163-91-6 [4][5]
Melting Point >300 °C [6]

Store at 10°C - 25°C, keep dry,
Storage _ _ [5]
under inert gas (e.g., Nitrogen)
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Application 1: Synthesis of Indoles via
Intramolecular C-H Amination

Iron(ll) triflate serves as an effective catalyst for the intramolecular C-H amination of aryl
azidoacrylates to synthesize a variety of indole derivatives.[7][8][9] This method offers a
practical and robust alternative to traditional indole syntheses, which can suffer from low yields
and the formation of side products.[3]

General Reaction Scheme

Aryl azidoacrylates can be converted to the corresponding indoles in the presence of a catalytic
amount of Fe(OTf)2. The reaction proceeds efficiently with various substituents on the aryl ring.

[8]
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Reactants Catalyst Conditions

[Aryl Azidoacrylate] [ Fe(OTf)2 (10 mol%)] THF

Intramolecular C-H Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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